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Compound of Interest

Compound Name: 2-(Methylthio)oxazole

Cat. No.: B1600053 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 2-(Methylthio)oxazole (CAS No:

201017-90-5), a heterocyclic compound of interest in medicinal chemistry and synthetic organic

chemistry.[1] This document consolidates available information on its chemical and physical

properties, synthesis, spectroscopic characterization, potential applications in drug

development, and essential safety and handling protocols. While 2-(Methylthio)oxazole is

recognized as a valuable research chemical, this guide also highlights areas where

experimental data is currently limited, offering insights into potential research directions.[1]

Introduction to 2-(Methylthio)oxazole
2-(Methylthio)oxazole belongs to the oxazole family, a class of five-membered aromatic

heterocycles containing one oxygen and one nitrogen atom. The oxazole scaffold is a

privileged structure in medicinal chemistry, appearing in numerous natural products and

synthetic compounds with a wide array of biological activities. The introduction of a methylthio

group at the 2-position of the oxazole ring can significantly influence the molecule's electronic

properties, lipophilicity, and metabolic stability, making it an intriguing candidate for drug

discovery programs.

Physicochemical Properties
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A clear understanding of the physicochemical properties of 2-(Methylthio)oxazole is

fundamental for its application in research and development.

Property Value Source

CAS Number 201017-90-5 [1][2][3]

Molecular Formula C₄H₅NOS [1][2][3]

Molecular Weight 115.15 g/mol [1][2][3]

Appearance Not available (NA) [1]

Boiling Point No data available [3]

Melting Point No data available

Density No data available

Solubility No data available

SMILES Code CSC1=NC=CO1 [3]

Note: Experimental data for properties such as boiling point, melting point, and density are not

readily available in the public domain. The provided data for related compounds, such as 2-

(Methylthio)benzo[d]oxazole, should not be used as a direct substitute.

Synthesis and Reactivity
While a specific, detailed synthesis protocol for 2-(Methylthio)oxazole is not extensively

documented in publicly accessible literature, a plausible and efficient synthetic route can be

proposed based on established methods for analogous compounds. A common strategy for the

synthesis of 2-thioether substituted heterocycles involves the alkylation of the corresponding

thiol precursor.

Proposed Synthesis from 2-Mercaptooxazole
A likely synthetic pathway to 2-(Methylthio)oxazole involves the S-methylation of 2-

mercaptooxazole. This reaction is analogous to the well-documented synthesis of 2-

(methylthio)benzoxazole from 2-mercaptobenzoxazole.[4]
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Reaction Scheme:

Reactants

Products
2-Mercaptooxazole

2-(Methylthio)oxazole

Base (e.g., NaH, K2CO3)
Solvent (e.g., DMF, Acetone)

Methylating Agent
(e.g., Methyl Iodide)

Byproduct
(e.g., Sodium Iodide)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b1600053?utm_src=pdf-body-img
https://www.benchchem.com/product/b1600053?utm_src=pdf-custom-synthesis
https://www.pharmaffiliates.com/en/201017-90-5-oxazole-2-methylthio-pa270014665.html
https://www.capotchem.com/doc/spec_201017-90-5.do
https://www.bldpharm.com/products/201017-90-5.html
https://www.prepchem.com/a-2-methylthio-benzoxazole/
https://www.benchchem.com/product/b1600053#2-methylthio-oxazole-cas-number-and-properties
https://www.benchchem.com/product/b1600053#2-methylthio-oxazole-cas-number-and-properties
https://www.benchchem.com/product/b1600053#2-methylthio-oxazole-cas-number-and-properties
https://www.benchchem.com/product/b1600053#2-methylthio-oxazole-cas-number-and-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600053?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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